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Compound of Interest

Compound Name: Linoleyl oleate

Cat. No.: B15550434 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety information and detailed operational procedures for the

proper disposal of linoleyl oleate (CAS No. 17673-58-4). While a specific Safety Data Sheet

(SDS) for linoleyl oleate was not publicly accessible, the following guidance is based on

information for structurally similar long-chain fatty acid esters and general best practices for

laboratory chemical waste management. It is imperative to supplement this guide with a review

of your institution's specific safety and disposal protocols.

I. Immediate Safety and Handling
Linoleyl oleate is a wax ester and, like similar compounds, is generally considered to have low

toxicity and to be non-hazardous.[1] However, standard laboratory precautions should always

be observed.

Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses with side shields or chemical safety goggles.

Hand Protection: Use chemically resistant gloves (e.g., nitrile).

Body Protection: A standard laboratory coat is recommended.

Handling:
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Avoid direct contact with skin and eyes.

Ensure adequate ventilation in the work area.

Do not ingest or inhale.

Wash hands thoroughly after handling.

II. Quantitative Data Summary
Precise quantitative data for linoleyl oleate is not readily available. The following table

summarizes typical properties of similar long-chain fatty acid esters and should be considered

as an estimation.

Property Estimated Value Source/Analogy

Physical State Liquid [2]

Appearance Clear Similar to other oleates

Odor No information available

Solubility Insoluble in water [1]

Boiling Point > 200 °C at reduced pressure
Based on analogous

compounds like ethyl oleate[3]

Flash Point > 150 °C
Based on analogous

compounds like ethyl oleate[3]

Toxicity Not classified as toxic
Based on safety data for oleyl

oleate[1]

Environmental Hazard
Not expected to be

environmentally hazardous

Based on safety data for oleyl

oleate and general ester

information[1]

III. Spill and First Aid Procedures
Spill Cleanup:
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Small Spills: Absorb with an inert material such as vermiculite, dry sand, or earth. Place the

absorbed material into a suitable, labeled container for disposal.[1]

Large Spills: Contain the spill to prevent it from entering drains or waterways. Use a non-

combustible absorbent material to clean up the spill and place it in a designated chemical

waste container.

Clean the spill area with soap and water.

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. If irritation persists, seek medical attention.

Skin Contact: Wash off with soap and plenty of water. Remove contaminated clothing. If

irritation develops, seek medical attention.

Inhalation: Move to fresh air. If not breathing, give artificial respiration. If breathing is difficult,

give oxygen. Seek medical attention if symptoms persist.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek medical attention.

IV. Disposal Protocol
As linoleyl oleate is considered a non-hazardous chemical, its disposal should follow the

guidelines for non-hazardous laboratory waste.[4][5][6][7][8] Always segregate chemical waste

from regular trash.

Step-by-Step Disposal Procedure:

Waste Collection:

Collect all waste linoleyl oleate, including contaminated materials (e.g., absorbent pads,

gloves), in a designated and clearly labeled chemical waste container.

The container should be made of a material compatible with the waste.
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Do not mix with other waste streams unless explicitly permitted by your institution's

environmental health and safety (EHS) department.

Labeling:

Label the waste container with "Non-Hazardous Chemical Waste" and "Linoleyl Oleate."

Include the date of accumulation and the name of the generating researcher or lab.[8]

Storage:

Store the sealed waste container in a designated, well-ventilated waste accumulation

area, away from incompatible materials.

Final Disposal:

Arrange for pickup and disposal through your institution's licensed chemical waste

contractor.

Do not dispose of linoleyl oleate down the drain or in the regular trash.[4][5] While some

non-hazardous liquids may be approved for drain disposal, it is best practice to have it

managed by a professional waste service, especially for larger quantities.

V. Experimental Workflow and Logical Relationships
The following diagrams illustrate the decision-making process for handling and disposal of

linoleyl oleate.
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Figure 1: Linoleyl Oleate Handling and Spill Response
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Figure 1: Linoleyl Oleate Handling and Spill Response
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Figure 2: Linoleyl Oleate Disposal Procedure
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Figure 2: Linoleyl Oleate Disposal Procedure
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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